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Compound of Interest

Compound Name: JS-8

Cat. No.: B1192976 Get Quote

Technical Guide: JS-8
To: Researchers, Scientists, and Drug Development Professionals

Subject: Technical Data Sheet for JS-8

This document provides a summary of the available technical information for the chemical

entity designated as JS-8. Despite a comprehensive search of scientific literature and chemical

databases, detailed experimental protocols and specific signaling pathway information for a

compound with this designation are not publicly available at this time. The information

presented herein is based on data from chemical suppliers.

Chemical and Physical Properties
A specific CAS number for JS-8 is not currently available in public databases.[1] The following

table summarizes the key quantitative data that has been identified for this compound.
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Property Value Source

Molecular Weight 481.55 g/mol [1]

Chemical Formula C₂₉H₂₇N₃O₄ [1]

Exact Mass 481.2002 [1]

Elemental Analysis
C: 72.33%; H: 5.65%; N:

8.73%; O: 13.29%
[1]

IUPAC Name

2-(Benzo[d][1][2]dioxol-5-yl)-1-

(3-(2-(benzyloxy)phenyl)-2-

methyl-6,7-

dihydropyrazolo[1,5-

a]pyrimidin-4(5H)-yl)ethan-1-

one

[1]

Experimental Protocols
A thorough search of peer-reviewed scientific literature and other technical resources did not

yield any specific experimental protocols for the synthesis, purification, or biological application

of JS-8.

Signaling Pathways
There is no available information in the public domain detailing the mechanism of action or any

associated signaling pathways for JS-8. Consequently, a diagram for a signaling pathway, as

requested, cannot be generated at this time.

Summary and Limitations
The information available for the compound designated as JS-8 is limited to basic chemical

properties provided by a commercial supplier. No CAS number has been assigned to this

molecule, and there is a lack of published scientific literature detailing its biological activity,

mechanism of action, or any experimental procedures. Therefore, an in-depth technical guide

that includes experimental protocols and signaling pathways cannot be provided. Researchers

interested in this molecule should proceed with caution and may need to conduct foundational

research to characterize its properties and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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